Cas no 90325-36-3 (5-Bromopyridine-3,4-dicarboxylic acid)

• Product Name: 5-Bromopyridine-3,4-dicarboxylic acid
• CAS No: 90325-36-3
• MF: C₇H₄BrNO₄
• MW: 246.014961242676
• CID: 798251
• PubChem ID: 21816770
• Update Time: 2024-10-26

5-Bromopyridine-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyridine-3,4-dicarboxylic acid
• 3,4-Pyridinedicarboxylicacid, 5-bromo-
• 3,4-Pyridinedicarboxylicacid,5-bromo
• 5-bromanylpyridine-3,4-dicarboxylic acid
• 5-Brom-cinchomeronsaeure
• 5-bromocinchomeronic acid
• 5-bromo-pyridine-3,4-dicarboxylic acid
• 5-Brom-pyridin-3,4-dicarbonsaeure
• 5-Bromo-3,4-pyridinedicarboxylic acid (ACI)
• DTXSID20618383
• AKOS015891675
• AT21187
• DB-081702
• 90325-36-3
• SCHEMBL21749937

• MDL： MFCD09702458
• Inchi： 1S/C7H4BrNO4/c8-4-2-9-1-3(6(10)11)5(4)7(12)13/h1-2H,(H,10,11)(H,12,13)
• InChI Key： ODVOJWAGUGFOCF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(O)=O)=C(Br)C=NC=1)O

Computed Properties

• Exact Mass: 244.93200
• Monoisotopic Mass: 244.93237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 1.24050